Cas no 1326844-83-0 (5-pyridin-2-yl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-pyridin-2-yl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1326844-83-0
• MF: C₁₅H₉F₃N₄O₂
• MW: 334.252773046494
• CID: 4588511
• Update Time: 2025-06-08

5-pyridin-2-yl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-2-yl)-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-pyridin-2-yl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H9F3N4O2/c16-15(17,18)9-5-1-2-7-11(9)22-13(10-6-3-4-8-19-10)12(14(23)24)20-21-22/h1-8H,(H,23,24)
• InChI Key： WDYIDXRRLHPBBQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(C2=NC=CC=C2)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 505.7±60.0 °C at 760 mmHg
• Flash Point: 259.6±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-pyridin-2-yl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-pyridin-2-yl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326844-83-0)

5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1326844-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyridine ring, a trifluoromethyl-substituted phenyl group, and a triazole core, contribute to its unique chemical properties and biological interactions.

The pyridine ring in the molecular structure of 5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. Pyridine derivatives are well-documented for their role in drug development, often exhibiting properties that enhance binding affinity and selectivity. The trifluoromethyl group attached to the phenyl ring introduces additional electronic and steric effects, which can modulate the compound's bioactivity. This substitution is particularly interesting because trifluoromethyl groups are frequently incorporated into pharmaceuticals to improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles.

The central triazole ring in this compound is another critical feature that contributes to its potential biological activity. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple heteroatoms in the triazole structure allows for versatile interactions with biological systems, making it a valuable scaffold for drug discovery. The carboxylic acid moiety at the 4-position of the triazole ring further enhances the compound's functionality, enabling it to participate in hydrogen bonding and other forms of molecular interaction that are crucial for drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer pathways and inflammatory responses. For instance, preliminary computational analyses indicate potential interactions with kinases and proteases that are implicated in tumor growth and progression. Additionally, the structural features of this molecule make it a candidate for developing novel therapeutics targeting neurological disorders, where pyridine and triazole derivatives have shown promise.

The synthesis of 5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group into the phenyl ring is a particularly challenging step due to the sensitivity of fluorine-containing compounds to various reaction conditions. However, modern synthetic methodologies have improved the efficiency and yield of such transformations, making it feasible to produce this compound on a larger scale for research purposes.

In terms of pharmacological evaluation, 5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid has been tested in various in vitro assays to assess its biological activity. Early studies have demonstrated promising results in inhibiting certain enzymes associated with inflammation and cancer. The trifluoromethyl group appears to play a crucial role in enhancing the potency of these interactions by increasing lipophilicity and metabolic stability. Furthermore, the pyridine moiety contributes to favorable pharmacokinetic properties by improving solubility and bioavailability.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, 5-pyridin-2-yl-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid has been investigated as a lead compound for developing kinase inhibitors that could disrupt cancer cell signaling pathways. Its ability to interact with specific targets while maintaining high selectivity makes it an attractive candidate for further development into an anticancer drug. Additionally, its anti-inflammatory properties suggest potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,5-pyridin-2-ylyl - ( 2 - ( trif luoro me th y l ) ph en y l ) - 1 H - 1 , 2 , 3 - t ria z o le - 4 - ca rbo x y l ic ac i d ( C A S N o . 1326844 - 83 - 0 ) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores—pyridine、trifluoromethyl-substituted phenyl、and triazole—makes it a versatile scaffold for drug discovery. Ongoing studies continue to explore its biological activities and therapeutic applications，particularly in oncology、neurology、and inflammatory diseases。With further investigation，this compound may emerge as a valuable candidate for developing novel treatments that address unmet medical needs.